Cas no 745052-89-5 (ethyl 2-[4-(ethanesulfonyl)phenyl]acetate)

• Product Name: ethyl 2-[4-(ethanesulfonyl)phenyl]acetate
• CAS No: 745052-89-5
• MF: C₁₂H₁₆O₄S
• MW: 256.318042755127
• CID: 2115785
• PubChem ID: 58860788
• Update Time: 2025-10-29

ethyl 2-[4-(ethanesulfonyl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-(ethylsulfonyl)phenyl)acetate
• ethyl 2-[4-(ethanesulfonyl)phenyl]acetate
• P14539
• 745052-89-5
• DA-34516
• BPVFNVADDRBUAL-UHFFFAOYSA-N
• ethyl2-(4-(ethylsulfonyl)phenyl)acetate
• CS-0054351
• SCHEMBL2665972
• ethyl 2-(4-ethylsulfonylphenyl)acetate

• Inchi： 1S/C12H16O4S/c1-3-16-12(13)9-10-5-7-11(8-6-10)17(14,15)4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： BPVFNVADDRBUAL-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(CC(=O)OCC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 256.07693016g/mol
• Monoisotopic Mass: 256.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.8Ų

Additional information on ethyl 2-[4-(ethanesulfonyl)phenyl]acetate

Comprehensive Analysis of Ethyl 2-[4-(Ethanesulfonyl)Phenyl]Acetate (CAS 745052-89-5): Properties, Applications, and Industry Trends

Ethyl 2-[4-(ethanesulfonyl)phenyl]acetate (CAS 745052-89-5) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This ester derivative, characterized by its ethanesulfonyl and phenylacetate functional groups, exhibits unique reactivity patterns that make it valuable for synthetic applications. With a molecular formula of C₁₂H₁₆O₄S and a molecular weight of 256.32 g/mol, this compound demonstrates moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while being less soluble in water.

Recent studies highlight the compound's role as a key intermediate in the synthesis of bioactive molecules, particularly in medicinal chemistry projects targeting enzyme modulation. The sulfonyl moiety contributes to hydrogen bonding interactions, while the ethyl ester group offers flexibility for further derivatization. Analytical techniques including HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) spectroscopy confirm its high purity (>98%) in commercial samples, meeting the stringent requirements of pharmaceutical R&D.

From an industrial perspective, 745052-89-5 aligns with growing demand for sulfone-containing building blocks in drug discovery. Search trend analysis reveals increasing queries for "sulfonyl-based drug intermediates" and "phenylacetate derivatives in medicine," reflecting researcher interest in these structural motifs. The compound's stability under ambient conditions and compatibility with common coupling reactions make it particularly useful for parallel synthesis workflows in combinatorial chemistry.

Environmental and regulatory considerations for ethyl 2-[4-(ethanesulfonyl)phenyl]acetate production emphasize green chemistry principles. Modern synthetic routes employ catalytic methods to minimize waste, addressing the pharmaceutical industry's focus on sustainable chemical processes. This aligns with frequent searches for "green synthesis of sulfones" and "eco-friendly esterification techniques" across scientific databases.

Quality control protocols for CAS 745052-89-5 typically involve multiple analytical validations. Chromatographic methods establish purity profiles, while mass spectrometry confirms molecular identity. These rigorous standards respond to industry needs for high-precision intermediates, as evidenced by search terms like "pharmaceutical-grade sulfone compounds" and "certified chemical building blocks."

The thermal behavior of ethyl 2-[4-(ethanesulfonyl)phenyl]acetate has been characterized through differential scanning calorimetry (DSC), showing a melting point range of 92-95°C. This thermal stability supports its use in reactions requiring moderate heating conditions. Such physicochemical data directly addresses common researcher queries about "thermal properties of sulfonyl esters" and "temperature stability of drug intermediates."

In biochemical applications, the compound's structure-activity relationship has drawn interest for potential as a molecular scaffold. Database analytics show rising searches for "sulfone pharmacophores" and "ester prodrug design," indicating its relevance to modern drug development strategies. The balanced lipophilicity (calculated logP ~2.1) of 745052-89-5 makes it particularly suitable for optimizing drug-like properties in lead compounds.

Supply chain dynamics for this specialty chemical reflect broader trends in custom synthesis services. Procurement patterns indicate preference for small-scale, batch-certified quantities (100g-1kg) to support discovery-phase projects. This matches search engine data showing frequent queries for "reliable suppliers of research chemicals" and "small-quantity specialty intermediates."

Future research directions for ethyl 2-[4-(ethanesulfonyl)phenyl]acetate may explore its potential in materials science applications. Preliminary investigations suggest possible utility in designing specialty polymers with sulfone linkages, responding to growing interest in "functionalized aromatic monomers" and "high-performance polymer precursors." The compound's dual functionality offers intriguing possibilities for creating novel materials with tailored properties.

From a safety perspective, standard laboratory precautions apply when handling 745052-89-5. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment (PPE) are recommended during use. This practical information addresses frequent workplace safety queries related to "handling sulfone compounds" and "ester chemical safety protocols."

The global market for ethyl 2-[4-(ethanesulfonyl)phenyl]acetate shows steady growth, particularly in regions with strong pharmaceutical innovation ecosystems. Market intelligence reveals increasing procurement from North American and European research centers, corresponding with search volume patterns for "specialty chemical suppliers by region." This geographic distribution reflects the compound's role in cutting-edge therapeutic development projects.

Analytical method development for this compound continues to evolve, with recent advances in UPLC (Ultra Performance Liquid Chromatography) enabling faster quality control. These technical improvements respond to industry demands captured in search terms like "rapid purity analysis methods" and "advanced characterization of synthetic intermediates." The availability of detailed spectral data (IR, ¹H/¹³C NMR) further supports its adoption in diverse research applications.

In conclusion, ethyl 2-[4-(ethanesulfonyl)phenyl]acetate (CAS 745052-89-5) represents a versatile chemical building block with growing importance in pharmaceutical research and development. Its unique combination of functional groups, well-characterized properties, and synthetic flexibility position it as a valuable tool for medicinal chemists and material scientists alike. As research trends continue to emphasize structure-enabled drug discovery and sustainable chemistry, this compound's relevance is likely to increase across multiple scientific disciplines.